Cas no 2136047-10-2 ((1S)-2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol
• CAS No: 2136047-10-2
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 5908145
• PubChem ID: 165649067
• Update Time: 2025-05-25

(1S)-2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol
• EN300-1955912
• 2136047-10-2

• Inchi： 1S/C9H8F4O/c1-5-2-3-6(7(10)4-5)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m0/s1
• InChI Key： YDVIIOACJUXBHP-QMMMGPOBSA-N
• SMILES： FC1C=C(C)C=CC=1[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol

Compound CAS No 2136047-10-2: (1S)-2,2,2-Trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol

The compound (1S)-2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol with CAS No 2136047-10-2 is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry and the presence of multiple fluorine atoms, which contribute to its distinctive physical and chemical properties.

Recent studies have highlighted the potential of (1S)-trifluoroethanol derivatives in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The fluorine atoms in this compound not only enhance its lipophilicity but also play a crucial role in stabilizing the molecule's conformation, making it an ideal candidate for various applications in medicinal chemistry.

One of the most notable advancements involving this compound is its use as a chiral building block in asymmetric synthesis. Researchers have demonstrated that (1S)-trifluoroethanol derivatives can serve as effective chiral auxiliaries, enabling the construction of complex molecular architectures with high enantioselectivity. This has significant implications for the synthesis of biologically active compounds, including those with potential therapeutic applications.

In addition to its role in drug discovery, (1S)-trifluoroethanol derivatives have also been explored for their applications in materials science. The compound's ability to form stable complexes with various metal ions has led to its investigation as a ligand in coordination chemistry. Recent findings suggest that these complexes exhibit unique magnetic and electronic properties, which could be harnessed for the development of novel materials for use in electronic devices and sensors.

The synthesis of (1S)-trifluoroethanol derivatives has been optimized through innovative methodologies that emphasize sustainability and efficiency. Green chemistry approaches, such as catalytic asymmetric hydrogenation and enzymatic resolutions, have been employed to achieve high yields and enantiomeric excesses. These advancements not only enhance the practicality of the compound but also align with current trends toward environmentally friendly chemical processes.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of (1S)-trifluoroethanol derivatives. Quantum mechanical calculations have revealed that the fluorine atoms significantly influence the molecule's electronic distribution, which is critical for understanding its reactivity in various chemical transformations. This knowledge has been instrumental in guiding experimental designs and improving reaction outcomes.

Despite its numerous advantages, the use of (1S)-trifluoroethanol derivatives is not without challenges. Issues such as scalability and cost-effectiveness remain areas requiring further investigation. However, ongoing research efforts are focused on addressing these limitations through innovative synthetic strategies and process optimizations.

In conclusion, compound CAS No 2136047-10-2, or (1S)-trifluoroethanol derivative, represents a versatile platform for advancing both pharmaceutical and materials science research. Its unique properties and potential applications continue to make it a focal point for scientific exploration and innovation.